Cas no 1103853-60-6 (1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide)

• Product Name: 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide
• CAS No: 1103853-60-6
• MF: C₂₆H₄₀INO₂
• MW: 525.505780220032
• CID: 5386391
• Update Time: 2025-07-18

1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1-[2-hydroxy-3-(4-tricyclo[3.3.1.13,7]dec-1-ylphenoxy)propyl]-1,4-dimethyl-, iodide (1:1)
• 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide

• Inchi： 1S/C26H40NO2.HI/c1-19-7-9-27(2,10-8-19)17-24(28)18-29-25-5-3-23(4-6-25)26-14-20-11-21(15-26)13-22(12-20)16-26;/h3-6,19-22,24,28H,7-18H2,1-2H3;1H/q+1;/p-1
• InChI Key： PAAIYOHGDOBXOI-UHFFFAOYSA-M
• SMILES： [N+]1(CC(O)COC2=CC=C(C34CC5CC(CC(C5)C3)C4)C=C2)(C)CCC(C)CC1.[I-]

Additional information on 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide

Introduction to 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide (CAS No. 1103853-60-6)

The compound 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide, identified by its CAS number 1103853-60-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines several key pharmacophores that have garnered attention for their potential in drug design and development. The presence of an adamantan-1-yl moiety, a rigid and lipophilic group, alongside a dimethylpiperidine core, suggests enhanced metabolic stability and improved solubility profiles, which are critical factors in the formulation of bioactive molecules.

Recent studies have highlighted the utility of adamantane derivatives in enhancing the pharmacokinetic properties of small-molecule drugs. The dimethylpiperidine scaffold is particularly noteworthy for its role in modulating central nervous system (CNS) activity, making it a valuable component in the development of neuroactive compounds. The hydroxyl and phenoxy groups further contribute to the compound's hydrogen bonding capabilities, which can be leveraged to improve binding affinity to biological targets. This combination of structural features positions 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide as a promising candidate for further exploration in medicinal chemistry.

In the context of modern drug discovery, the optimization of molecular properties such as lipophilicity, solubility, and metabolic stability is paramount. The incorporation of the adamantan-1-yl group not only enhances lipophilicity but also provides resistance to enzymatic degradation, thereby extending the half-life of the compound in vivo. This characteristic is particularly advantageous for drugs that require prolonged therapeutic effects. Additionally, the dimethylpiperidine core is known for its ability to interact with amine-rich binding sites, which is a common feature in many pharmacological targets. Such interactions can lead to potent and selective binding, reducing off-target effects and improving overall therapeutic efficacy.

The phenoxy and hydroxyl substituents on the propyl chain introduce additional opportunities for functionalization and interaction with biological systems. These groups can participate in hydrogen bonding networks, which are crucial for stabilizing protein-ligand complexes. Furthermore, the presence of an iodide counterion may facilitate certain synthetic pathways or enhance electronic properties for specific applications. The overall architecture of this compound suggests a multifaceted approach to drug design, where multiple pharmacophoric elements work synergistically to achieve desired biological outcomes.

Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine structural features from different chemical classes. The compound 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide exemplifies this trend by integrating elements from adamantane derivatives, piperidine scaffolds, and aromatic-phenoxy moieties. Such hybridization strategies have proven effective in generating novel bioactive molecules with improved pharmacological profiles. For instance, studies have demonstrated that adamantane-based compounds exhibit enhanced blood-brain barrier penetration, making them attractive candidates for treating neurological disorders.

The iodide salt form of this compound may also offer advantages in terms of stability and handling during synthetic processes or formulation development. Iodides are commonly used as counterions due to their well-characterized interactions with organic molecules and their stability under various conditions. This makes 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide a versatile building block for further chemical modifications or as a precursor in multi-step syntheses aimed at producing more complex drug candidates.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential of this compound as a lead molecule. The rigid adamantane core and piperidine scaffold provide predictable spatial constraints that can be optimized for target binding. Meanwhile, the flexible propyl chain with hydroxyl and phenoxy substituents allows for conformational adjustments that maximize interactions with biological targets. These features make 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide an appealing candidate for structure-based drug design initiatives.

In conclusion, 1-{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}-1,4-dimethylpiperidin-1-ium iodide (CAS No. 1103853-60-6) represents a sophisticated molecular entity with significant potential in pharmaceutical research. Its unique structural composition combines elements known to enhance metabolic stability、solubility、and binding affinity，making it a valuable asset in drug discovery efforts。Further exploration into its biological activity and synthetic applications will likely yield important insights into its therapeutic potential，particularly in areas such as central nervous system disorders，where structural rigidity and precise targeting are critical factors。